Cas no 214209-71-9 (2-(4-Bromophenoxy)propan-1-ol)
2-(4-Bromophenoxy)propan-1-ol structure
Product Name:2-(4-Bromophenoxy)propan-1-ol
CAS No:214209-71-9
MF:C9H11BrO2
MW:231.086442232132
CID:2189077
Update Time:2023-03-30
2-(4-Bromophenoxy)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-Bromophenoxy)propan-1-ol
- 1-Propanol, 2-(4-bromophenoxy)-, (2S)-
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- Inchi: 1S/C9H11BrO2/c1-7(6-11)12-9-4-2-8(10)3-5-9/h2-5,7,11H,6H2,1H3/t7-/m0/s1
- InChI Key: DJOHYRITEGTWPF-ZETCQYMHSA-N
- SMILES: C(O)[C@@H](OC1=CC=C(Br)C=C1)C
Computed Properties
- Exact Mass: 229.994
- Monoisotopic Mass: 229.994
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.5A^2
2-(4-Bromophenoxy)propan-1-ol Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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